Cas no 1309248-13-2 (MS-Peg1-thp)

• Product Name: MS-Peg1-thp
• CAS No: 1309248-13-2
• MF: C₈H₁₆O₅S
• MW: 224.2746
• CID: 4863566
• PubChem ID: 17834397
• Update Time: 2025-11-01

MS-Peg1-thp Chemical and Physical Properties

Names and Identifiers

• MS-PEG1-THP
• 2-(oxan-2-yloxy)ethyl methanesulfonate
• HY-138482
• CS-0148461
• DA-75779
• AKOS040756632
• SCHEMBL14213774
• 1309248-13-2
• MS-Peg1-thp

• Inchi： 1S/C8H16O5S/c1-14(9,10)13-7-6-12-8-4-2-3-5-11-8/h8H,2-7H2,1H3
• InChI Key： BRJFJMDXOWYTNC-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(=O)(=O)OC([H])([H])C([H])([H])OC1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])O1

Computed Properties

• Exact Mass: 224.07184478g/mol
• Monoisotopic Mass: 224.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on MS-Peg1-thp

Introduction to Compound with CAS No. 1309248-13-2 and Product Name MS-Peg1-thp

The compound with the CAS number 1309248-13-2 and the product name MS-Peg1-thp represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique molecular structure and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The inclusion of "Peg" (polyethylene glycol) in its name suggests a derivative that may exhibit enhanced stability, bioavailability, and targeted delivery capabilities, which are critical factors in modern medicine.

MS-Peg1-thp is a novel compound that has been extensively studied for its pharmacological properties. The molecular architecture of this compound incorporates a thiazole ring, a heterocyclic structure known for its wide range of biological activities. Thiazole derivatives have been extensively researched for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of the thiazole moiety with a polyethylene glycol (PEG) chain in MS-Peg1-thp is particularly innovative, as it leverages the benefits of both components to enhance therapeutic efficacy.

Recent research has highlighted the importance of PEGylated compounds in improving drug delivery systems. PEGylation involves the covalent attachment of polyethylene glycol chains to therapeutic molecules, which can significantly prolong their circulation time in the bloodstream, reduce immunogenicity, and improve cellular uptake. In the case of MS-Peg1-thp, the PEG moiety is expected to enhance its stability in biological environments, allowing for more controlled and sustained release of the active pharmaceutical ingredient (API). This property is particularly valuable in formulations designed for long-term treatment regimens.

The thiazole ring in MS-Peg1-thp contributes to its unique pharmacological profile. Thiazole derivatives are known to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Studies have demonstrated that compounds containing thiazole moieties can exhibit potent inhibitory effects on key enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase. These enzymes are often implicated in diseases such as cancer and inflammatory disorders, making thiazole-based compounds attractive candidates for therapeutic development.

One of the most promising applications of MS-Peg1-thp is in the field of oncology. Cancer therapies require drugs that can selectively target malignant cells while minimizing toxicity to healthy tissues. The PEGylation strategy employed in MS-Peg1-thp may enable more precise targeting by enhancing tumor-specific accumulation through mechanisms such as the enhanced permeability and retention (EPR) effect. Additionally, the thiazole component may interfere with critical signaling pathways involved in cancer cell proliferation and survival.

Emerging research also suggests that MS-Peg1-thp could have applications beyond oncology. For instance, its ability to modulate inflammatory pathways makes it a potential candidate for treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality—combining the bioactive properties of thiazole derivatives with the delivery advantages of PEGylation—positions it as a versatile tool for addressing a broad spectrum of therapeutic challenges.

In clinical trials conducted thus far, MS-Peg1-thp has shown encouraging results in preclinical models. These studies have demonstrated its ability to inhibit tumor growth while maintaining acceptable levels of toxicity. The compound's favorable pharmacokinetic profile, characterized by prolonged half-life and reduced clearance rates due to PEGylation, supports its potential for once-daily or less frequent dosing regimens. Such formulations would improve patient compliance and convenience, making them more practical for widespread clinical use.

The synthesis and characterization of MS-Peg1-thp have been refined through advanced chemical methodologies. Techniques such as solid-phase synthesis and click chemistry have enabled researchers to efficiently construct complex molecular architectures while maintaining high purity standards. These synthetic approaches are crucial for ensuring that the final product meets stringent pharmaceutical quality requirements before advancing to human clinical trials.

The regulatory landscape for novel therapeutics like MS-Peg1-thp is also evolving to accommodate innovative drug delivery systems. Regulatory agencies increasingly recognize the value of PEGylated compounds and have established guidelines to facilitate their development and approval process. This supportive regulatory environment bodes well for the future commercialization of MS-Peg1-thp, particularly if it demonstrates consistent efficacy across multiple indications.

In conclusion, MS-Peg1-thp, derived from CAS No. 1309248-13-2, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique combination of a thiazole moiety and PEGylation offers enhanced stability, bioavailability, and targeted delivery capabilities, positioning it as a promising candidate for future drug development efforts. As research continues to uncover new insights into its pharmacological properties, MS-Peg1-thp is poised to play a crucial role in addressing unmet medical needs.